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Compound of Interest

Compound Name: Einecs 251-319-9

Cat. No.: B15180549 Get Quote

A comprehensive review of publicly available scientific literature and chemical databases has

yielded no specific preclinical studies for the compound identified as Einecs 251-319-9, also

known as "nicotinic acid, compound with alpha-[(butylamino)methyl]-p-hydroxybenzyl alcohol"

(CAS RN: 32981-34-3).

Researchers and drug development professionals seeking an in-depth technical guide on this

substance will find a notable absence of published in vivo or in vitro studies, detailed

experimental protocols, or elucidated signaling pathways directly pertaining to this specific

compound.

Initial database searches successfully identified the chemical name and CAS number

associated with Einecs 251-319-9. However, subsequent, more targeted searches for

preclinical data, including mechanism of action, pharmacology, and toxicology, were

unsuccessful in retrieving relevant information. The search results were often confounded by

data related to its components as separate entities—namely nicotinic acid (Niacin) and other

unrelated compounds with similar CAS number structures.

The available information on nicotinic acid, a well-characterized B vitamin, details its role in lipid

metabolism, including the reduction of LDL-C and triglycerides and the increase of HDL-C,

mediated in part by the activation of G protein-coupled receptors like HCA2 and HCA3[1].

However, this information pertains to nicotinic acid alone and cannot be extrapolated to the

compound in question.
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No quantitative data from preclinical evaluations, specific experimental methodologies, or

established signaling pathways for "nicotinic acid, compound with alpha-[(butylamino)methyl]-p-

hydroxybenzyl alcohol" could be located. Consequently, the creation of summary data tables

and Graphviz diagrams as requested is not possible at this time.

For researchers, scientists, and drug development professionals investigating Einecs 251-319-
9, this lack of public data suggests that the compound may be in a very early stage of

development, proprietary, or that research has been discontinued. Further investigation would

require access to internal research and development documentation or direct contact with the

originating entity of this compound. Without such information, a comprehensive technical guide

on its preclinical profile cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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